Cas no 767583-34-6 (6-(4-methylpiperidin-1-yl)pyridin-3-amine)

• Product Name: 6-(4-methylpiperidin-1-yl)pyridin-3-amine
• CAS No: 767583-34-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD08700205
• CID: 1077572
• PubChem ID: 16777261
• Update Time: 2025-05-21

6-(4-methylpiperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methyl-1-piperidinyl)-3-pyridinylamine
• 6-(4-METHYLPIPERIDIN-1-YL)PYRIDIN-3-AMINE
• CHEMBL4521739
• EN300-232226
• BB 0254853
• 767583-34-6
• F1908-1908
• FT-0681418
• SB41862
• DTXSID00588333
• SCHEMBL12832973
• CS-0283312
• 6-(4-METHYLPIPERIDINO)-3-PYRIDINAMINE
• AKOS000133113
• STL412502
• 6-(4-methylpiperidin-1-yl)pyridin-3-amine

• MDL： MFCD08700205
• Inchi： 1S/C11H17N3/c1-9-4-6-14(7-5-9)11-3-2-10(12)8-13-11/h2-3,8-9H,4-7,12H2,1H3
• InChI Key： HEVSOVFIHZLGNO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)N)CCC(C)CC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 384.3±27.0 °C at 760 mmHg
• Flash Point: 186.2±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-(4-methylpiperidin-1-yl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(4-methylpiperidin-1-yl)pyridin-3-amine

Introduction to 6-(4-Methylpiperidin-1-yl)Pyridin-3-Amine (CAS No. 767583-34-6)

6-(4-Methylpiperidin-1-yl)Pyridin-3-Amine (CAS No. 767583-34-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as compound 767583-34-6, is characterized by its unique chemical structure, which combines a pyridine ring with a substituted piperidine moiety. The presence of the methyl group on the piperidine ring introduces additional steric and electronic properties, making it a valuable building block for various chemical transformations.

The synthesis of 6-(4-Methylpiperidin-1-yl)Pyridin-3-Amine involves a series of well-established organic reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the pyridine-piperidine framework with high precision and yield.

One of the most promising applications of compound 767583-34-6 lies in its role as an intermediate in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For example, recent studies have demonstrated that derivatives of this compound can inhibit certain kinases involved in cancer progression, making it a potential candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, 6-(4-Methylpiperidin-1-yl)Pyridin-3-Amine has shown remarkable potential in agrochemicals. Its ability to modulate plant growth hormones has led to its investigation as a candidate for developing new classes of pesticides and herbicides. Recent research highlights its role in enhancing crop resilience against environmental stressors such as drought and temperature fluctuations.

The physical and chemical properties of compound 767583-34-6 are well-documented. It exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

From a structural perspective, the pyridine ring contributes aromatic stability, while the piperidine moiety introduces flexibility and hydrogen bonding capabilities. These features make 6-(4-Methylpiperidin-1-yl)Pyridin-3-Amine an ideal candidate for exploring supramolecular chemistry and self-assembling systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of compound 767583-34-6. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These studies have paved the way for designing more efficient synthetic routes and optimizing its performance in different applications.

In conclusion, 6-(4-Methylpiperidin-1-yllPyridin - 3 - Amine (CAS No. 767583 - 34 - 6) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing modern chemistry and materials science.